5-(5-Nitro-2-furyl)-1,3,4-thiadiazole-2-thiol

• IUPAC Name: 5-(5-nitrofuran-2-yl)-3H-1,3,4-thiadiazole-2-thione
• InChI: InChI=1S/C6H3N3O3S2/c10-9(11)4-2-1-3(12-4)5-7-8-6(13)14-5/h1-2H,(H,8,13)
• InChI Key: XASNJDVTZFCZPT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)[N+](=O)[O-])C2=NNC(=S)S2
• Molecular Formula: C6H3N3O3S2
• DSSTOX Substance ID: DTXSID80371801
• Molecular Weight: 229.2 g/mol
• CAS No.: 16865-27-3

Description

5-(5-Nitro-2-furyl)-1,3,4-thiadiazole-2-thiol is a useful research compound. Its molecular formula is C6H3N3O3S2 and its molecular weight is 229.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Synthesis and Antibacterial Properties : 5-(5-Nitro-2-furyl)-1,3,4-thiadiazole-2-thiol and its derivatives have been synthesized and found to exhibit strong antibacterial activities against various bacterial strains, such as Staphylococcus aureus. These studies indicate the potential use of these compounds in developing new antibacterial agents (Hirao, Kato, & Hirota, 1971); (Kato, 1971).

Antituberculosis Activity

• Efficacy Against Mycobacterium Tuberculosis : Research has demonstrated the effectiveness of certain derivatives of this compound against Mycobacterium tuberculosis. These findings highlight the potential of these compounds in the treatment of tuberculosis (Foroumadi et al., 2002); (Foroumadi et al., 2004).

Leishmanicidal Activity

• Anti-Leishmaniasis Potential : Studies have found that this compound derivatives possess significant leishmanicidal activity, outperforming standard treatments in some cases. This suggests their potential use in treating leishmaniasis (Foroumadi et al., 2005).

Anti-Helicobacter Pylori Activity

• Inhibition of Helicobacter Pylori : Research has shown that certain this compound derivatives are effective against Helicobacter pylori, suggesting their potential application in treating infections caused by this bacterium (Mohammadhosseini et al., 2008); (Mohammadhosseini et al., 2009).

Chemical Synthesis and Modification

• Chemical Synthesis and Reactions : Studies have explored the synthesis of various derivatives of this compound and their chemical reactions. These include transformations under the action of bases and reactions with different reagents, contributing to the understanding of the chemical properties and potential applications of these compounds (Maadadi, Pevzner, & Petrov, 2017).

Mechanism of Action

Target of Action

The primary target of the compound 5-(5-Nitro-2-furyl)-1,3,4-thiadiazole-2-thiol is the protein aldose reductase . Aldose reductase is an enzyme involved in the polyol pathway, a secondary mechanism for glucose metabolism that can contribute to complications in diabetes.

Biochemical Pathways

The compound’s interaction with aldose reductase suggests that it may affect the polyol pathway . This pathway converts glucose into sorbitol, which is then converted into fructose. Alterations in this pathway can have downstream effects on cellular functions, particularly in the context of hyperglycemia.

Safety and Hazards

The safety data sheet for “5-Nitro-2-furaldehyde” indicates that it is a flammable solid. In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish it.

Future Directions

The compound “5-(5-Nitro-2-furyl)-1,3,4-thiadiazole-2-thiol” and its derivatives could potentially signal new directions in medicinal chemistry. For instance, chemicals causing mammary gland tumors in animals signal new directions for mechanistic studies and prevention research.